Cas no 857530-80-4 (3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
857530-80-4 structure
Product name:3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:857530-80-4
MF:C11H19BN2O2
MW:222.091762781143
MDL:MFCD05663852
CID:69033
PubChem ID:16217713

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 3,5-DIMETHYL-1H-PYRAZOLE-4-BORONIC ACID, PINACOL ESTER
    • 3,5-Dimethyl-pyrazole-4-boronic acid
    • 3,5-DIMETHYLPYRAZOLE-4-BORONIC ACID PINACOL ESTER
    • 3,5-dimethylpyrazole-4-boronic
    • 3,5-DiMethylpyrazole-4-boronic acid
    • 3,5-Dimethylpyrazole-4-Boronic Acid, Pinacol Ester
    • 3,5-DIMETHYLPYRAZOLE-4-BORONIC ACID,PINACOL ESTER
    • GNUDAJTUCJEBEI-UHFFFAOYSA-N
    • ZXBA000130
    • BCP12566
    • SBB096250
    • OR2255
    • KM2358
    • 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,
    • 3,5-Dimethylpyrazole-4-boronic acid pinacol ester
    • 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
    • (3,5-Dimethyl-1H-pyrazol-4-yl)boronic acid pinacol ester
    • 2-(3,5-Dimethyl-1H-pyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • AKOS015894402
    • 857530-80-4
    • SY025024
    • 3,5-Dimethylpyrazole-4-boronic acid pinacol ester, 97%
    • 3,5-Dimethyl-4-pyrazoleboronic acid pinacol ester
    • Z1696846954
    • 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1 H-pyrazole
    • MFCD05663852
    • J-511364
    • SCHEMBL113781
    • EN300-208833
    • CS-W004017
    • 3 pound not5-Dimethyl-4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)-1H-pyrazole
    • DTXSID80584510
    • 3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazole
    • GS-6625
    • AB21953
    • MDL: MFCD05663852
    • Inchi: 1S/C11H19BN2O2/c1-7-9(8(2)14-13-7)12-15-10(3,4)11(5,6)16-12/h1-6H3,(H,13,14)
    • InChI Key: GNUDAJTUCJEBEI-UHFFFAOYSA-N
    • SMILES: N1=C(C)C(B2OC(C)(C)C(C)(C)O2)=C(C)N1

Computed Properties

  • Exact Mass: 222.15400
  • Monoisotopic Mass: 222.1539580 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1
  • Molecular Weight: 222.09

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 163-168 °C (lit.)
  • Boiling Point: 364.5±42.0 °C at 760 mmHg
  • Flash Point: 174.3±27.9 °C
  • Refractive Index: 1.488
  • PSA: 47.14000
  • LogP: 1.32570

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY025024-1g
3,5-Dimethylpyrazole-4-boronic Acid Pinacol Ester
857530-80-4 ≥97%
1g
¥29.00 2024-07-09
Chemenu
CM135554-100g
3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
857530-80-4 95%+
100g
$643 2023-01-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123214-5G
3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
857530-80-4 97%
5g
¥ 264.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1053157-5g
3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
857530-80-4 98%
5g
¥154.00 2024-07-28
ChemScence
CS-W004017-5g
3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
857530-80-4 ≥98.0%
5g
$54.0 2022-04-26
Apollo Scientific
OR2255-25g
3,5-Dimethyl-1H-pyrazole-4-boronic acid, pinacol ester
857530-80-4 97%
25g
£534.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1053157-1g
3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
857530-80-4 98%
1g
¥40 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123214-100G
3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
857530-80-4 97%
100g
¥ 3,537.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123214-25G
3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
857530-80-4 97%
25g
¥ 1,042.00 2023-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY025024-10g
3,5-Dimethylpyrazole-4-boronic Acid Pinacol Ester
857530-80-4 ≥97%
10g
¥238.00 2024-07-09

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline ,  Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ;  1 h, 80 °C
1.2 Solvents: Tetrahydrofuran ;  21 h, 80 °C
1.3 Solvents: Diethyl ether ,  Water
Reference
Iridium-Catalyzed C-H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism
Larsen, Matthew A.; et al, Journal of the American Chemical Society, 2014, 136(11), 4287-4299

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Preparation Products

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:857530-80-4)3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
A863446
Purity:99%
Quantity:100g
Price ($):269.0